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Compound of Interest

Compound Name: Gummiferin

Cat. No.: B8144436

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Gummiferin, also known as Gum Tragacanth. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance. Gummiferin is
the dried gummy exudate obtained from shrubs of the Astragalus genus, including Astragalus
gummifer[1][2][3]. While it is primarily a complex polysaccharide and not classified as a
hazardous substance, proper disposal is necessary to prevent contamination and maintain
workplace safety[1].

Immediate Safety and Handling

Before disposal, ensure that all personnel handling Gummiferin are familiar with its properties.
While not classified as hazardous, direct contact with the powder can cause irritation.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or goggles.
e Hand Protection: Use protective gloves such as nitrile rubber.

» Body Protection: Alab coat or apron should be worn.

Step-by-Step Disposal Procedures

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8144436?utm_src=pdf-interest
https://www.benchchem.com/product/b8144436?utm_src=pdf-body
https://www.benchchem.com/product/b8144436?utm_src=pdf-body
https://biomedres.us/fulltexts/BJSTR.MS.ID.003609.php
https://pmc.ncbi.nlm.nih.gov/articles/PMC4395923/
https://pubchem.ncbi.nlm.nih.gov/compound/Gum-Tragacanth
https://biomedres.us/fulltexts/BJSTR.MS.ID.003609.php
https://www.benchchem.com/product/b8144436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Waste ldentification and Segregation:

Uncontaminated Gummiferin: Pure, uncontaminated Gummiferin is not considered
hazardous waste. However, it should not be disposed of in regular trash in large quantities to
avoid creating dust, which can be an inhalation hazard and a potential slip hazard if it comes
into contact with water[4].

Contaminated Gummiferin: If Gummiferin has been in contact with hazardous chemicals, it
must be treated as hazardous waste. The specific hazardous waste classification will depend
on the nature of the contaminant.

. Disposal of Uncontaminated Gummiferin:

Small Quantities: Small, uncontaminated amounts of Gummiferin powder can be swept up
and placed in a sealed container for disposal in the regular trash.

Large Quantities: For larger quantities, it is recommended to collect the material in a labeled,
sealed container to prevent dust formation and dispose of it through the facility's solid waste
stream.

. Disposal of Chemically Contaminated Gummiferin:

Hazardous Waste Determination: The waste must be evaluated against the characteristics of
hazardous waste: ignitability, corrosivity, reactivity, and toxicity.

Containerization: Place the contaminated Gummiferin in a container that is compatible with
the chemical contaminant. The container must be in good condition, leak-proof, and kept
closed except when adding waste.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the name
of the chemical contaminant(s).

Storage: Store the hazardous waste container in a designated, secondary containment area
away from incompatible materials.

Pickup and Disposal: Arrange for pickup and disposal by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do
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not dispose of chemically contaminated Gummiferin down the drain or in the regular trash.

Quantitative Data Summary

Property Value Source

CAS Number 9000-65-1

o Not classified as a hazardous
Hazard Classification
substance

PBT/vPvB Assessment Not a PBT or vPvB substance

PBT: Persistent, Bioaccumulative, and Toxic vPVB: very Persistent and very Bioaccumulative

Experimental Workflow for Disposal

Below is a logical workflow for the proper disposal of Gummiferin waste generated in a
laboratory setting.

Non-Hazardous Disposal

Is the waste contaminated Hazardous Disposal
with hazardous chemicals?

Arrange for EHS pickup

Click to download full resolution via product page

Gummiferin (Gum Tragacanth) Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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